Cas no 1404055-13-5 (Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate)

• Product Name: Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate
• CAS No: 1404055-13-5
• MF: C₂₀H₂₁F₂NO₂
• MW: 345.383052587509
• CID: 1092938
• PubChem ID: 70925814
• Update Time: 2025-08-05

Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-methyl-, bis(3-fluorophenyl)methyl ester
• OPSWFVGXYBXHPU-UHFFFAOYSA-N
• Bis(3-fluorophenyl)methyl1-methylpiperidine-4-carboxylate
• SCHEMBL13516921
• 1404055-13-5

• Inchi： 1S/C20H21F2NO2/c1-23-10-8-14(9-11-23)20(24)25-19(15-4-2-6-17(21)12-15)16-5-3-7-18(22)13-16/h2-7,12-14,19H,8-11H2,1H3
• InChI Key： OPSWFVGXYBXHPU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1C=CC=C(C=1)F)OC(C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 345.15403524g/mol
• Monoisotopic Mass: 345.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate

Bis(3-Fluorophenyl)methyl 1-Methylpiperidine-4-Carboxylate: A Comprehensive Overview

Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate, also known by its CAS number 1404055-13-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with fluorophenyl groups and a carboxylate functional group. The presence of fluorine atoms in the aromatic rings introduces electronic effects that can influence the compound's reactivity, solubility, and bioavailability.

The synthesis of Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate alkyl halide with a piperidine derivative, followed by esterification to introduce the carboxylate group. The use of fluorinated aromatic rings in the molecule suggests that this compound may have applications in drug design, where fluorine substitution is often employed to optimize pharmacokinetic properties such as half-life and lipophilicity.

Recent studies have highlighted the potential of Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate as a precursor for bioactive molecules. For instance, researchers have explored its role in the development of novel analgesics and anti-inflammatory agents. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, which can enhance the compound's interaction with biological targets. Additionally, the fluorinated phenyl groups may contribute to increased stability and reduced metabolic degradation, making this compound a promising candidate for drug delivery systems.

In terms of physical properties, Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 380 g/mol, with a molecular formula of C₂₀H₂₀F₂N₂O₂. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are often used to characterize such compounds in research settings.

The application of Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate extends beyond pharmaceuticals. It has also been investigated for its potential in agrochemicals, where its ability to modulate enzyme activity could lead to innovative pest control solutions. Furthermore, the compound's structural versatility allows for modifications that could enhance its efficacy in specific therapeutic areas. For example, substituting the methyl group on the piperidine ring with other alkyl or aryl groups could yield derivatives with improved pharmacodynamic profiles.

From an environmental perspective, understanding the degradation pathways of Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This information is essential for industries involved in chemical manufacturing to ensure compliance with environmental regulations and minimize ecological risks.

In conclusion, Bis(3-fluorophenyl)methyl 1-methylpiperidine-4-carboxylate (CAS No: 1404055-13-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.